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Bond Strength Performance & Comparison

The table below summarizes quantitative data on the bond strength of MPC to concrete substrates from

experimental studies.

Material/Variable
Test
Method

Bond Strength Performance Key Comparison / Notes

MPC Mortar
(General)

Shear Bond

Strength [1]

"Much higher than that of OPC

mortar with ordinary concrete in
various stress conditions." [1]

Superior bonding is a

fundamental characteristic
of MPC.

MPC-ECC Single &
Double

Shear [1]

Strengths are influenced by mix
design; see Table 2 for specific

values under different variables.

An Engineered
Cementitious Composite

(ECC) with enhanced
ductility.

Water-to-Solid
(W/S) Ratio

Single &
Double

Shear [1]

Bond strength gradually reduces
as the W/S ratio increases. [1]

Highlights the importance of
a low water content for

optimal performance.
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Material/Variable
Test
Method

Bond Strength Performance Key Comparison / Notes

Molar Ratio (M/P) Single &

Double
Shear [1]

Single and double shear bond

strengths increase with a higher
M/P (MgO to KH₂PO₄) ratio. [1]

A key parameter in MPC

mix design.

Fly Ash (F)
Content

Single
Shear [1]

Strength first increases up to a fly
ash content of 30%, then

decreases. [1]

Indicates an optimal
replacement level.

Borax (B) Dosage Single &

Double
Shear [1]

Bond strengths increase first and

then decrease, reaching a
maximum at a borax dosage of

6%. [1]

Borax is a retarder; its

dosage is critical for
strength development.

PVA Fiber (Vf)
Volume

Single &

Double
Shear [1]

The increase of Vf improved the

single and double shear bond
strengths. [1]

Fibers enhance ductility

and mechanical bonding.

Experimental Protocols for Bond Strength Testing

To ensure the reliability and reproducibility of bond strength data, researchers follow standardized

experimental protocols. The methodologies for key tests are detailed below.

Single and Double Shear Tests for MPC-ECC

This test evaluates the bond between a repair material (MPC-ECC) and an ordinary concrete substrate.

Sample Preparation: Ordinary concrete substrates are first cast. The MPC-ECC repair material is

mixed according to the designed proportions (e.g., W/S ratio, M/P ratio, fly ash, borax, PVA fibers)
and applied to the prepared concrete substrate. [1]

Bond Formation: The specimens are cured under specified conditions until testing. [1]
Loading: A shear load is applied to the interface between the MPC-ECC and the concrete until failure

occurs. The maximum load is recorded. [1]
Data Analysis: The bond strength is calculated by dividing the maximum failure load by the bonded

area. [1]
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This workflow for preparing and testing MPC-ECC to concrete bond specimens can be visualized as follows:

Concrete Substrate Cast

MPC-ECC Mixing

Application & Bonding

Curing

Shear Load Application

Failure Load Recording

Bond Strength Calculation

Click to download full resolution via product page

Pull-Off Adhesion Test

This is a standard method to quantify the tensile adhesion strength of a coating or repair material to a

substrate.
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Sample Preparation: The material (e.g., MPC paste, mortar, or ECC) is applied to a concrete

substrate and cured. [2]
Test Setup: A metal dolly is glued perpendicular to the coated surface. A portable adhesion tester is

then attached to the dolly. [2]
Loading: The tester applies a controlled and gradually increasing tensile force to the dolly until the

coating detaches from the substrate. [2]
Data Analysis: The force required to cause failure is measured. The adhesion strength is calculated

in MPa or psi by dividing this force by the cross-sectional area of the dolly. The nature of the failure
(cohesive within the substrate, adhesive at the interface, or a combination) is also noted. [2]

Key Factors Influencing MPC's Bond Strength

The bond performance of MPC is not fixed but can be optimized by controlling several mix design and

environmental factors. The most influential factors, as identified through machine learning analysis and

experimental studies, are summarized in the table below. [3]

Factor Influence on Bond Strength

Curing Age The most dominant factor; strength improves substantially with extended
curing up to 28 days. [3]

Water Content (W/C) Has a strong negative effect; a increase from 0.1 to 0.6 can lead to a 26%
reduction in strength. [3]

MgO to Phosphate
(M/P) Ratio

A higher M/P ratio leads to increased bond strength. [1]

Fly Ash Content Acts as a filler and participates in reactions; content of 30% typically optimizes
strength. [1]

Borax Dosage Critical retarder; an optimal dosage (e.g., 6%) maximizes strength, while too
much or too little reduces it. [1]

IBA Content & Oxides Incinerated Bottom Ash (IBA) components like Fe₂O₃ and Al₂O₃ can positively
contribute to strength within optimal ranges. [3]
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Conclusion for Researchers

The experimental data consistently shows that Magnesium Phosphate Cement forms a bond with

concrete that is superior to traditional OPC. Its combination of high early strength, strong adhesion, and

compatibility with concrete substrates makes it a highly promising material for rapid and durable repair

applications. [1]

The bond strength can be significantly optimized by carefully controlling the M/P molar ratio, water-to-

solid ratio, and the incorporation of mineral admixtures like fly ash and fibers. [3] [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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